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Compound of Interest

Compound Name: Sulfonterol

Cat. No.: B1682521 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety and logistical information for the handling of Sulfonterol
in a laboratory setting. Given that a comprehensive Safety Data Sheet (SDS) for Sulfonterol is
not readily available, this guidance is based on general principles for handling potent,

uncharacterized research chemicals and information available for structurally similar

compounds. It is imperative to treat Sulfonterol with a high degree of caution.

Chemical Identification
A clear identification of the substance is the first step in safe handling. The following table

summarizes the key identifiers for Sulfonterol hydrochloride.

Identifier Value

Chemical Name
4-(2-(tert-butylamino)-1-hydroxyethyl)-2-

((methylsulfonyl)methyl)phenol hydrochloride

Synonyms Sulfonterol HCl, SK&F 53705-A

CAS Number 56490-84-7 (for HCl salt)

Molecular Formula C₁₄H₂₄ClNO₄S

Intended Use
For research use only. Not for human or

veterinary use.[1]
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Personal Protective Equipment (PPE) and Safety
Precautions
Due to the lack of specific toxicity data, a conservative approach to PPE is mandatory. The

following table outlines the recommended PPE and handling precautions.

Hazard Category
Recommended Personal
Protective Equipment
(PPE)

Handling Precautions &
Engineering Controls

Inhalation

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates.

Handle exclusively in a

certified chemical fume hood.

Avoid the generation of dust or

aerosols.

Skin Contact

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or disposable gown is

required.

Inspect gloves for any signs of

degradation or puncture before

use. Change gloves

immediately if contaminated.

Avoid direct contact with the

skin.

Eye Contact
Chemical safety goggles or a

face shield.

Ensure an eyewash station is

readily accessible in the

immediate work area.

Ingestion

Not applicable as a direct PPE

item, but strict adherence to

lab policy is crucial.

Do not eat, drink, or smoke in

laboratory areas. Wash hands

thoroughly after handling, even

if gloves were worn.

Operational Plan for Handling Sulfonterol
This section provides a step-by-step guide for the safe handling of Sulfonterol from receipt to

disposal.

Receiving and Storage
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Receipt: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents. The container should be kept tightly sealed.

Weighing and Aliquoting
Location: All weighing and aliquoting of solid Sulfonterol must be performed in a chemical

fume hood to prevent inhalation of any airborne particles.

Procedure:

Don all required PPE (respirator, gloves, lab coat, eye protection).

Use a dedicated, clean weighing vessel.

Carefully transfer the desired amount of Sulfonterol.

Clean any spills immediately with appropriate materials (see Spill Management section).

Securely close the primary container after use.

Dissolution and Experimental Use
Solvent Preparation: Prepare the necessary solvents in the chemical fume hood.

Dissolving: Add the solvent to the weighed Sulfonterol in a closed container if possible, or

slowly in an open container within the fume hood to avoid splashes.

Experimental Workflow: All subsequent experimental steps involving Sulfonterol should be

conducted within the fume hood.

Spill Management
Small Spills:

Evacuate non-essential personnel from the area.
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Wearing appropriate PPE, cover the spill with an absorbent material suitable for chemical

spills.

Carefully collect the absorbed material into a labeled hazardous waste container.

Decontaminate the spill area with an appropriate solvent (e.g., ethanol, followed by soap

and water), collecting all cleaning materials as hazardous waste.

Large Spills:

Evacuate the laboratory immediately.

Alert your institution's environmental health and safety (EHS) department.

Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan
Waste Collection: All solid waste contaminated with Sulfonterol (e.g., weighing paper,

pipette tips, gloves) and liquid waste must be collected in separate, clearly labeled

hazardous waste containers.

Disposal Route: Dispose of all Sulfonterol waste through your institution's hazardous waste

management program. Do not dispose of Sulfonterol down the drain or in regular trash.

Experimental Workflow Diagram
The following diagram illustrates the key stages and safety checkpoints for handling

Sulfonterol in a research laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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